Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)-
Overview
Description
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)-, also known as Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)-, is a useful research compound. Its molecular formula is C27H31NO2 and its molecular weight is 401.5 g/mol. The purity is usually 95%.
The exact mass of the compound Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Polycyclic Aromatic Hydrocarbons - Phenanthrenes - Morphinans - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
109026-86-0 |
|---|---|
Molecular Formula |
C27H31NO2 |
Molecular Weight |
401.5 g/mol |
IUPAC Name |
(9R)-10-benzyl-17-(cyclopropylmethyl)-4-hydroxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-13-one |
InChI |
InChI=1S/C27H31NO2/c29-22-9-8-21-14-25-27(16-19-4-2-1-3-5-19)11-10-23(30)17-26(27,24(21)15-22)12-13-28(25)18-20-6-7-20/h1-5,8-9,15,20,25,29H,6-7,10-14,16-18H2/t25-,26?,27?/m1/s1 |
InChI Key |
NLUNUQJHWWKYNI-FKDZAPPDSA-N |
SMILES |
C1CC1CN2CCC34CC(=O)CCC3(C2CC5=C4C=C(C=C5)O)CC6=CC=CC=C6 |
Isomeric SMILES |
C1CC1CN2CCC34CC(=O)CCC3([C@H]2CC5=C4C=C(C=C5)O)CC6=CC=CC=C6 |
Canonical SMILES |
C1CC1CN2CCC34CC(=O)CCC3(C2CC5=C4C=C(C=C5)O)CC6=CC=CC=C6 |
Synonyms |
SDZ 210-096 SDZ-210-096 |
Origin of Product |
United States |
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